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Compound of Interest

Compound Name: Celangulatin C

Cat. No.: B12390426

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Celangulatin C is a sesquiterpene polyol ester isolated from the root bark of Celastrus
angulatus. Sesquiterpenoids derived from Celastrus species have garnered significant interest
due to their diverse biological activities, including insecticidal, antitumor, anti-HIV, and
immunosuppressive properties.[1][2] This document provides a detailed protocol for the
extraction and purification of Celangulatin C, intended for researchers in natural product
chemistry, pharmacology, and drug development. The methodologies outlined are based on
established procedures for the isolation of sesquiterpene polyol esters from Celastrus
angulatus.

Data Presentation

While specific quantitative yields for Celangulatin C are not extensively reported in publicly
available literature, the following table summarizes typical extraction and fractionation
parameters used for isolating sesquiterpenoids from Celastrus angulatus root bark, which can
be adapted for the targeted extraction of Celangulatin C.
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Parameter

Value/Range

Notes

Starting Material

Air-dried, powdered root bark

of Celastrus angulatus

Grinding increases surface

area for efficient extraction.

Initial Extraction Solvent

Methanol (MeOH)

Methanol is effective for
extracting polar to semi-polar
compounds like sesquiterpene

polyol esters.[1]

Extraction Method

Maceration or Soxhlet

extraction

Repeated extractions ensure a

higher yield.

Primary Fractionation

Macroporous resin column

chromatography

Used for initial cleanup and

separation of crude extract.[1]

Secondary Purification

Reversed-phase high-
performance liquid
chromatography (RP-HPLC)

Provides high-resolution
separation to isolate individual

compounds.[1]

Purity Assessment

High-performance liquid
chromatography (HPLC), Mass
Spectrometry (MS), Nuclear
Magnetic Resonance (NMR)

Used to confirm the identity
and purity of the final

compound.[1]

Experimental Protocols

1. Preparation of Plant Material:

2. Extraction of Crude Extract:

Collect fresh root bark from Celastrus angulatus.

Wash the root bark thoroughly with distilled water to remove any soil and debris.
Air-dry the root bark in a well-ventilated area, preferably in the shade, until it is brittle.

Grind the dried root bark into a coarse powder using a mechanical grinder.

The powdered root bark of C. angulatus is extracted with methanol (MeOH).[1]
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e The methanolic extract is then concentrated under reduced pressure to yield a crude extract.
3. Fractionation and Purification:
e Macroporous Resin Column Chromatography:
o The crude extract is subjected to column chromatography over a macroporous resin.[1]
o Elution is performed with a gradient of ethanol in water (e.g., 30%, 60%, 95% ethanol).
o Fractions are collected and monitored by thin-layer chromatography (TLC) or HPLC.
o Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):
o Fractions enriched with the target compound are further purified by RP-HPLC.[1]
o A C18 column is typically used with a mobile phase gradient of methanol and water.

o The eluate is monitored with a UV detector, and peaks corresponding to Celangulatin C
are collected.

4. Structure Elucidation:
e The purified compound's structure is confirmed using spectroscopic methods, including:
o Mass Spectrometry (MS): To determine the molecular weight.

o Nuclear Magnetic Resonance (NMR): 1H, 13C, and 2D NMR experiments (COSY, HMQC,
HMBC) to elucidate the chemical structure.

Mandatory Visualizations

Experimental Workflow for Celangulatin C Extraction
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Caption: A schematic overview of the extraction and purification process for Celangulatin C.
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Potential Signaling Pathways of Sesquiterpenoids from Celastrus angulatus

While the specific signaling pathway of Celangulatin C is not well-documented, related
compounds from Celastrus species have shown cytotoxic activities. The diagram below
illustrates a generalized signaling pathway that could be investigated for Celangulatin C's
mechanism of action, based on the activities of other natural products. For instance,
Celangulin, another compound from C. angulatus, is known to activate calcium channels.[3]
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Caption: A hypothetical signaling pathway for the biologica

| activity of Celangulatin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12390426%#celangulatin-c-extraction-
protocol-from-celastrus-angulatus-root-bark]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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